Cas no 61726-73-6 (1H-Pyrrole-2,4-dicarboxylic acid, 3-(2-thienyl)-, dimethyl ester)
61726-73-6 structure
Product Name:1H-Pyrrole-2,4-dicarboxylic acid, 3-(2-thienyl)-, dimethyl ester
CAS No:61726-73-6
MF:C12H11NO4S
MW:265.285042047501
CID:468323
PubChem ID:12317096
Update Time:2025-04-19
1H-Pyrrole-2,4-dicarboxylic acid, 3-(2-thienyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2,4-dicarboxylic acid, 3-(2-thienyl)-, dimethyl ester
- dimethyl 3-thiophen-2-yl-1H-pyrrole-2,4-dicarboxylate
- 61726-73-6
- DTXSID50487807
-
- Inchi: 1S/C12H11NO4S/c1-16-11(14)7-6-13-10(12(15)17-2)9(7)8-4-3-5-18-8/h3-6,13H,1-2H3
- InChI Key: GTTRSNLPMCYQAC-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1C(C(=O)OC)=CNC=1C(=O)OC
Computed Properties
- Exact Mass: 265.04093
- Monoisotopic Mass: 265.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 96.6Ų
Experimental Properties
- PSA: 68.39
1H-Pyrrole-2,4-dicarboxylic acid, 3-(2-thienyl)-, dimethyl ester Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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